![molecular formula C13H18ClF3N4S B4618771 N-{3-[4-chloro-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propyl}-N'-ethylthiourea](/img/structure/B4618771.png)
N-{3-[4-chloro-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propyl}-N'-ethylthiourea
Overview
Description
N-{3-[4-chloro-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propyl}-N'-ethylthiourea is a useful research compound. Its molecular formula is C13H18ClF3N4S and its molecular weight is 354.82 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 354.0892799 g/mol and the complexity rating of the compound is 392. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Chemical Reactions and Synthesis
N-{3-[4-chloro-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propyl}-N'-ethylthiourea, as part of a broader family of chemical compounds, is involved in various chemical reactions and synthesis processes. For instance, trifluoromethyl groups are known to play a significant role in cycloaddition reactions, contributing to the formation of cyclopropanes and pyrazolines (Atherton & Fields, 1968). Similarly, the synthesis of complex molecules like celecoxib derivatives involves trifluoromethyl pyrazoles, indicating the significance of such compounds in medicinal chemistry (Küçükgüzel et al., 2013).
Anticancer and Antimicrobial Applications
The compound and its related derivatives have shown potential in anticancer and antimicrobial applications. For example, certain pyrazole-based thiourea derivatives demonstrate moderate to high anticancer activity (Dawood et al., 2013). Additionally, novel thiourea derivatives containing similar structural motifs have been synthesized and evaluated for antimicrobial and antimalarial activities, further highlighting their potential in pharmaceutical research (Shirole et al., 2020).
Structural and Physical Property Studies
Studies focusing on the structural and physical properties of related compounds have been conducted. For instance, the crystal structure of N-(1-methyl-3-ethyl-4-chloropyrazol-5-yl)acyl-N′-(4-fluorophenyl)thiourea has been determined, providing insights into the molecular geometry and intermolecular interactions of such compounds (Zhang et al., 2009). These studies are essential for understanding the behavior of these compounds under different conditions and their potential applications.
Insecticidal and Agricultural Applications
In the realm of agriculture and pest control, derivatives of pyrazoles, including those with trifluoromethyl groups, have been explored as insecticidal agents. The development of tyclopyrazoflor, an insecticidal candidate, involved the synthesis of intermediates such as 3-(3-chloro-1H-pyrazol-1-yl)pyridine, demonstrating the relevance of these compounds in developing new pest control solutions (Yang et al., 2019).
Properties
IUPAC Name |
1-[3-[4-chloro-5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]propyl]-3-ethylthiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18ClF3N4S/c1-2-18-12(22)19-6-3-7-21-10(8-4-5-8)9(14)11(20-21)13(15,16)17/h8H,2-7H2,1H3,(H2,18,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJPVUNXZVPGLQE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=S)NCCCN1C(=C(C(=N1)C(F)(F)F)Cl)C2CC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClF3N4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.82 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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